Cas no 951890-33-8 (3-(3-chloro-5-fluorophenyl)propanal)

• Product Name: 3-(3-chloro-5-fluorophenyl)propanal
• CAS No: 951890-33-8
• MF: C₉H₈ClFO
• MW: 186.610625267029
• MDL: MFCD08741517
• CID: 1074731
• PubChem ID: 24727798
• Update Time: 2025-06-11

3-(3-chloro-5-fluorophenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloro-5-fluorophenyl)propionaldehyde
• 3-(3-chloro-5-fluorophenyl)propanal
• EN300-1964151
• MFCD08741517
• 951890-33-8
• SCHEMBL67671
• AKOS006291549
• BNB89033

• MDL： MFCD08741517
• Inchi： 1S/C9H8ClFO/c10-8-4-7(2-1-3-12)5-9(11)6-8/h3-6H,1-2H2
• InChI Key： ZBUKICCRIMBVQV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1)CCC=O)F

Computed Properties

• Exact Mass: 186.0247707g/mol
• Monoisotopic Mass: 186.0247707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(3-chloro-5-fluorophenyl)propanal

Recent Advances in the Study of 3-(3-Chloro-5-fluorophenyl)propanal (CAS: 951890-33-8) in Chemical Biology and Pharmaceutical Research

The compound 3-(3-chloro-5-fluorophenyl)propanal (CAS: 951890-33-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This aldehyde derivative, characterized by its chloro-fluorophenyl moiety, has been identified as a key intermediate in the synthesis of various bioactive molecules, including potential therapeutics for neurological disorders and inflammatory diseases. Recent studies have highlighted its role in modulating specific biochemical pathways, making it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthetic utility of 3-(3-chloro-5-fluorophenyl)propanal in the development of novel GABA_A receptor modulators. The study demonstrated that this compound serves as a critical building block for the synthesis of benzodiazepine analogs with enhanced selectivity and reduced side effects. The researchers employed a combination of computational modeling and in vitro assays to validate the compound's efficacy, revealing its potential in treating anxiety disorders with improved safety profiles.

Another groundbreaking research effort, detailed in a 2024 ACS Chemical Biology publication, investigated the role of 3-(3-chloro-5-fluorophenyl)propanal in inhibiting the NLRP3 inflammasome pathway. The study found that derivatives of this compound exhibited potent anti-inflammatory activity by selectively targeting the NLRP3 protein complex, which is implicated in chronic inflammatory conditions such as rheumatoid arthritis and Alzheimer's disease. These findings underscore the compound's potential as a scaffold for developing next-generation anti-inflammatory drugs.

From a synthetic chemistry perspective, recent advancements have also focused on optimizing the production of 3-(3-chloro-5-fluorophenyl)propanal. A 2023 Organic Process Research & Development article reported a scalable and environmentally friendly synthesis route using palladium-catalyzed cross-coupling reactions. This method not only improved the yield and purity of the compound but also reduced the reliance on hazardous reagents, aligning with the pharmaceutical industry's growing emphasis on green chemistry principles.

In conclusion, 3-(3-chloro-5-fluorophenyl)propanal (CAS: 951890-33-8) represents a multifaceted compound with significant potential in drug discovery and development. Its applications span from neurological therapeutics to anti-inflammatory agents, supported by robust scientific evidence from recent studies. Future research directions may include further exploration of its mechanism of action, optimization of its derivatives for clinical use, and integration into combinatorial chemistry libraries for high-throughput screening. As the field progresses, this compound is poised to play a pivotal role in addressing unmet medical needs.